Cas no 1797244-14-4 (1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine)

• Product Name: 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine
• CAS No: 1797244-14-4
• MF: C₁₄H₁₄BrNOS₂
• MW: 356.301060199738
• CID: 6528822
• PubChem ID: 71807072
• Update Time: 2025-07-21

1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine
• (4-bromothiophen-2-yl)(4-(thiophen-3-yl)piperidin-1-yl)methanone
• 1797244-14-4
• AKOS024560291
• F6436-3588
• (4-bromothiophen-2-yl)-(4-thiophen-3-ylpiperidin-1-yl)methanone

• Inchi： 1S/C14H14BrNOS2/c15-12-7-13(19-9-12)14(17)16-4-1-10(2-5-16)11-3-6-18-8-11/h3,6-10H,1-2,4-5H2
• InChI Key： SWSWVROGFGATFX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(N1CCC(C2=CSC=C2)CC1)=O

Computed Properties

• Exact Mass: 354.97002g/mol
• Monoisotopic Mass: 354.97002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.8Ų

Additional information on 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine

Introduction to 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine (CAS No. 1797244-14-4)

1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1797244-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are well-documented for their diverse pharmacological properties and potential applications in drug development. The structural framework of this molecule incorporates both thiophene and carbonyl functional groups, which contribute to its unique chemical reactivity and biological significance.

The presence of a 4-bromothiophene-2-carbonyl moiety in the molecular structure suggests a high degree of synthetic utility, as brominated thiophenes are frequently employed in the synthesis of more complex heterocyclic systems. This feature makes 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine a valuable intermediate in organic synthesis, particularly for constructing biologically active molecules. The second key functional group, thiophen-3-yl, further enhances the compound's potential as a building block in medicinal chemistry due to the inherent electronic properties of thiophene rings, which can influence both the physical and chemical behavior of the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Piperidine derivatives have emerged as a prominent class of compounds in this pursuit, owing to their ability to modulate biological pathways and interact with target proteins. The specific combination of structural elements in 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can effectively target disease-causing pathways without harming healthy cells. The structural features of 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine, particularly the piperidine core and the bromothiophene moiety, make it an attractive scaffold for designing such inhibitors.

Furthermore, the compound's dual thiophene-based structure suggests potential applications in materials science and nanotechnology. Thiophenes are known for their electronic properties, which make them suitable for use in organic semiconductors, conductive polymers, and other advanced materials. The presence of multiple heterocyclic rings in 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine could enhance its conductivity and stability, making it a candidate for innovative applications in electronic devices.

Recent studies have also explored the antimicrobial properties of piperidine derivatives. Given the growing concern over antibiotic resistance, there is an urgent need for new antimicrobial agents that can combat resistant bacterial strains. The unique structural features of 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine may contribute to its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes, thereby offering a novel approach to addressing this global health challenge.

The synthesis of 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine involves multi-step organic reactions that highlight the compound's synthetic complexity. The process typically begins with the preparation of key intermediates such as 4-bromothiophene derivatives and thiophenecarboxylic acid esters. These intermediates are then coupled with piperidine derivatives through various coupling reactions, such as palladium-catalyzed cross-coupling or nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield efficiency, reaction conditions, and scalability.

The purification and characterization of 1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-yl)piperidine are critical steps in ensuring its quality and suitability for further applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the molecular structure and purity of the compound. These methods provide detailed information about the chemical environment of each atom in the molecule, which is essential for understanding its reactivity and biological activity.

In conclusion,1-(4-bromothiophene-2-carbonyl)-4-(thiophen-3-y)piperidine (CAS No. 1797244-14) represents a fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable tool for drug discovery efforts aimed at developing treatments for various diseases. As research continues to uncover new applications for this molecule,1(44 bromo thieno carb thieno piperdine) is likely to play an increasingly important role in both academic research and industrial development.